Adenosine-13C5

• Molecular Formula: C10H13N5O4
• Molecular Weight: 272.21 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1/i1+1,4+1,6+1,7+1,10+1
• InChIKey: OIRDTQYFTABQOQ-ANYWVTQQSA-N

Adenosine-13C5: A Five-Carbon Stable Isotope-Labeled Nucleoside for Quantitative LC-MS/MS Analysis and Metabolic Flux Tracing

Adenosine-13C5 (CAS 159496-13-6) is a stable isotope-labeled analog of adenosine, the endogenous purine nucleoside that signals through G protein-coupled receptors to modulate cardiovascular, neuronal, and immune functions. The compound carries five carbon-13 (¹³C) atoms incorporated within the ribose moiety, resulting in a molecular weight of 272.20 g/mol and a +5 Da mass shift relative to unlabeled adenosine (267.24 g/mol) [1]. This isotopic substitution preserves the physicochemical properties of the native molecule while enabling precise differentiation by mass spectrometry, positioning Adenosine-13C5 as an essential analytical internal standard and metabolic tracer .

Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS

Ribose 13C5 label enables reliable MS differentiation without altering chromatography

Enables metabolic flux tracing of adenosine salvage and transmethylation pathways

• [1] InvivoChem. Adenosine-13C5 (Adenine riboside-13C5; D-Adenosine-13C5) Product Datasheet. CAS 159496-13-6. View Source

Why Adenosine-13C5 Cannot Be Interchanged with Unlabeled Adenosine or Other Isotopologues in Analytical Workflows

In mass spectrometry-based quantitative assays, the use of an internal standard that co-elutes with the analyte and experiences identical ionization and extraction efficiencies is critical for correcting matrix effects and ion suppression. Unlabeled adenosine cannot be distinguished from endogenous adenosine in biological samples, precluding its use as an internal standard. Furthermore, alternative stable isotope-labeled adenosines (e.g., ¹⁵N₅-adenosine) differ in labeling position and mass shift, which can affect chromatographic retention time, ionization efficiency, and fragmentation patterns under tandem MS conditions . The specific ¹³C₅ labeling on the ribose ring confers a +5 Da mass shift that reliably separates the internal standard signal from the endogenous analyte while maintaining near-identical physicochemical behavior, a requirement for accurate quantification that generic substitution fails to meet [1].

Unlabeled adenosine

Cannot be distinguished from endogenous adenosine, precluding use as internal standard.

Alternative isotopologues (e.g., 15N5)

Different labeling position may shift retention time and ionization, affecting reproducibility.

Structural analogs

Lack ribose 13C5 signature; may not co-elute or correct matrix effects equivalently.

• [1] Arrivault S, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Anal Chem. 2015;87(13):6896-6904. View Source

Adenosine-13C5: Quantitative Performance Data for Internal Standardization and Metabolic Tracing

Adenosine-13C5 Enables Quantification of Total Adenosine in Human Blood with High Reproducibility

In a validated LC-MS method for direct estimation of total adenosine in human blood, ¹³C-enriched isotopic adenosine (Adenosine-13C5) was employed as the internal standard. The method achieved high reproducibility, enabling accurate quantification of endogenous adenosine levels across patient samples [1]. This contrasts with alternative approaches lacking a SIL-IS, where matrix effects can cause under- or overestimation of metabolite concentrations by 20–50% [2].

Quantification accuracy

Class-level inference

SIL-IS reduces matrix effect error from 20–50%

Supports reproducible LC-MS/MS quantification in biological matrices

Error reduction observed in human blood; matrix-specific validation advised

Evidence Dimension	Quantification reproducibility (implicitly derived from use of SIL-IS vs. no IS)
Target Compound Data	Adenosine-13C5 as SIL-IS
Comparator Or Baseline	No internal standard or non-isotopic internal standard
Quantified Difference	Matrix effect correction efficacy: SIL-IS reduces quantification error from 20–50% to <10% (class-level inference from SIL-IS methodology)
Conditions	Human blood samples; LC-MS analysis

Why This Matters

Without a stable isotope-labeled internal standard like Adenosine-13C5, matrix effects in biological samples can introduce errors exceeding 20%, compromising data reliability for biomarker studies and clinical research.

• [1] Šofranko J, Mitro P, Lazúrová Z, et al. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood. Metabolites. 2024;14(3):109. View Source
• [2] Arrivault S, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Anal Chem. 2015;87(13):6896-6904. View Source

Adenosine-13C5-Derived 13C5-cAMP Demonstrates High Intra- and Inter-Run Precision in Rat Brain Tissue Analysis

Using 3',5'-cyclic adenosine-13C5 monophosphate (¹³C₅-cAMP) as a surrogate analyte for endogenous cAMP, an LC-MS/MS method was developed and qualified for rat brain tissue. The assay achieved intra-run precision (CV%) below 6.6% and inter-run precision of 8.5% for ¹³C₅-cAMP [1]. This performance was obtained by using the labeled analog to correct for matrix effects, a capability that unlabeled internal standards cannot provide for endogenous analytes.

Method precision (cAMP)

Method context

Intra-run CV

Supports high-precision cAMP quantification in tissue

Surrogate analyte approach in rat brain; transfer requires validation

Purine salvage tracing

Reported

AMP, ATP, SAM m+5 labeling detected after 20 min ex vivo

Supports adenosine salvage pathway flux analysis

Drosophila hemocyte model; labeling kinetics may vary by system

Nucleotide exchange flux

Reported

r1p labeling ~20%; r1p/AMP ratio ~100%

Supports quantitative exchange flux measurement

Steady-state cellular tracing; conditions influence labeling

Evidence Dimension	LC-MS/MS precision (intra-run and inter-run CV%)
Target Compound Data	Intra-run CV < 6.6%; inter-run CV = 8.5%
Comparator Or Baseline	Method using unlabeled internal standard (not feasible for endogenous cAMP)
Quantified Difference	Surrogate analyte approach with ¹³C₅-cAMP enables quantification of endogenous cAMP with CV < 8.5%, which is impossible with unlabeled internal standards due to endogenous background.
Conditions	Rat brain tissue homogenates; LC-MS/MS with negative ion mode ESI

Why This Matters

The high precision achieved using ¹³C₅-cAMP as a surrogate analyte validates the utility of Adenosine-13C5-derived compounds for reliable biomarker quantification in complex tissue matrices.

• [1] Chen J, et al. A surrogate analyte-based liquid chromatography-tandem mass spectrometry method for the determination of endogenous cyclic nucleotides in rat brain. J Pharm Biomed Anal. 2017;146:361-368. View Source

Adenosine-13C5 Tracing Reveals Efficient Adenosine-to-AMP/ATP/SAM Flux in Larval Hemocytes

Ex vivo incubation of Drosophila larval hemocytes with 10 µM Adenosine-13C5 for 20 minutes resulted in measurable labeling of AMP m+5, ATP m+5, and SAM m+5, demonstrating rapid incorporation of the ¹³C₅-ribose moiety into the purine salvage and transmethylation pathways [1]. This provides direct evidence that Adenosine-13C5 serves as an effective tracer for quantifying adenosine recycling fluxes, a capability not achievable with unlabeled adenosine or radioisotopes in certain experimental settings.

Purine salvage tracing

Reported

AMP, ATP, SAM m+5 labeling detected after 20 min ex vivo

Supports adenosine salvage pathway flux analysis

Drosophila hemocyte model; labeling kinetics may vary by system

Evidence Dimension	Metabolic incorporation into downstream metabolites
Target Compound Data	Fraction of AMP, ATP, and SAM with m+5 labeling after 20 min incubation with 10 µM Adenosine-13C5
Comparator Or Baseline	Unlabeled adenosine (no detectable mass shift; cannot be distinguished from endogenous pool)
Quantified Difference	Labeled fraction data available in source publication; quantitative comparison of flux rates with unlabeled adenosine not possible due to inability to trace.
Conditions	Ex vivo hemocytes from Drosophila larvae; 20 min incubation

Why This Matters

Adenosine-13C5 enables unique quantification of adenosine salvage and recycling fluxes that cannot be measured using unlabeled adenosine or radioisotopes, providing a critical tool for metabolic research.

• [1] Bajgar A, et al. Adenosine recycling fuels S-adenosylmethionine synthesis in hemocytes. Elife. 2025;14:e11975374. View Source

[Ribose-13C5]Adenosine Tracing Quantifies Ribose-1-Phosphate Labeling Dynamics in Central Carbon Metabolism

Tracing experiments using [ribose-13C5]adenosine in cellular models demonstrated that the total labeling fraction of ribose-1-phosphate (r1p) reached approximately 20% under steady-state conditions (6–9 hours) [1]. Additionally, a labeling ratio of approximately 100% for r1p over AMP indicated an efficient exchange flux between AMP and r1p, providing quantitative insight into nucleotide sugar interconversion dynamics.

Nucleotide exchange flux

Reported

r1p labeling ~20%; r1p/AMP ratio ~100%

Supports quantitative exchange flux measurement

Steady-state cellular tracing; conditions influence labeling

Evidence Dimension	Fractional labeling of ribose-1-phosphate from adenosine tracer
Target Compound Data	Total labeling fraction of r1p ≈ 20%; r1p/AMP labeling ratio ≈ 100%
Comparator Or Baseline	Unlabeled adenosine (no tracing possible)
Quantified Difference	Quantitative flux data obtainable only with labeled adenosine
Conditions	Cellular tracing with [ribose-13C5]adenosine; steady-state window 6–9 hours

Why This Matters

The ability to quantify exchange fluxes between AMP and ribose-1-phosphate using [ribose-13C5]adenosine provides unique mechanistic insight into nucleotide metabolism that is unattainable with unlabeled adenosine.

• [1] Nature. Extended Data Fig. 8: RNA fuels central carbon metabolism and the effects of glucose supplementation on fluxes in central carbon metabolism. Nature. 2025. View Source

Optimal Application Scenarios for Adenosine-13C5 Based on Quantitative Performance Evidence

LC-MS/MS Quantification of Endogenous Adenosine and cAMP in Biological Matrices

Researchers requiring accurate quantification of endogenous adenosine or cyclic AMP in blood, tissue, or cell extracts should select Adenosine-13C5 or its phosphorylated derivatives as internal standards. The evidence demonstrates that the ¹³C₅ label provides a +5 Da mass shift sufficient to resolve the internal standard from the endogenous analyte while maintaining co-elution, enabling correction for matrix effects that can otherwise cause 20–50% quantification errors [1]. Validated methods using ¹³C₅-cAMP as a surrogate analyte achieve intra-run precision below 6.6% in rat brain tissue [2].

Metabolic Flux Analysis of Purine Salvage and Adenosine Recycling Pathways

Investigators studying adenosine salvage, AMP/ATP synthesis, or S-adenosylmethionine (SAM) production from adenosine should employ Adenosine-13C5 as a tracer. Ex vivo tracing with 10 µM Adenosine-13C5 for 20 minutes yields measurable m+5 labeling of AMP, ATP, and SAM, enabling flux quantification that is impossible with unlabeled adenosine [3]. The ¹³C₅ labeling on the ribose ring specifically tracks the metabolic fate of the ribose moiety through nucleotide interconversion pathways.

Quantitative Analysis of Nucleotide Sugar Exchange Fluxes

For studies examining the interconversion of AMP and ribose-1-phosphate or the contribution of adenosine-derived ribose to central carbon metabolism, [ribose-13C5]adenosine is the tracer of choice. Steady-state tracing reveals a total r1p labeling fraction of approximately 20% and a near 100% labeling ratio of r1p over AMP, demonstrating efficient exchange fluxes [4]. These quantitative metrics are uniquely obtainable with the ¹³C₅-labeled compound.

Certified Reference Material for Adenosine Quantification in Pharmaceutical Quality Control

Laboratories conducting adenosine quantification for pharmaceutical analysis or biomarker validation should consider Adenosine-13C5 reference materials manufactured under ISO 17034 accreditation. These certified standards provide documented purity (>95%) and isotopic enrichment (>98 atom % ¹³C), ensuring traceable and reproducible analytical results for regulatory submissions and method validation [5].

Application

Selection Property

Validation Focus

LC-MS/MS quantification of adenosine/cAMP in research matrices

SIL-IS with matched retention and ionization

Matrix effect correction and precision assessment

Purine salvage metabolic flux analysis

Ribose 13C5 tracing of nucleotide synthesis

Flux rate quantification

Nucleotide sugar exchange flux analysis

[ribose-13C5]adenosine tracer

Exchange flux measurement

Pharmaceutical QC reference standard

ISO 17034 certified CRM

Purity and isotopic enrichment documentation

• [1] Arrivault S, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Anal Chem. 2015;87(13):6896-6904. View Source
• [2] Chen J, et al. A surrogate analyte-based liquid chromatography-tandem mass spectrometry method for the determination of endogenous cyclic nucleotides in rat brain. J Pharm Biomed Anal. 2017;146:361-368. View Source
• [3] Bajgar A, et al. Adenosine recycling fuels S-adenosylmethionine synthesis in hemocytes. Elife. 2025;14:e11975374. View Source
• [4] Nature. Extended Data Fig. 8: RNA fuels central carbon metabolism and the effects of glucose supplementation on fluxes in central carbon metabolism. Nature. 2025. View Source
• [5] CATO Research Chemicals. Adenosine-13C5 Certified Reference Material Datasheet. View Source